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Compound of Interest

Compound Name: 8-BR-Camp NA
Cat. No.: B12806981
Get Quote
\ J

Part 1: Executive Summary & Chemical Profile

While 8-Br-cAMP-Na is frequently classified as "Not a hazardous substance" under GHS
standards (OSHA HCS 29 CFR 1910.1200), treating it as benign waste is a failure of scientific
stewardship.

The Core Hazard is Bioactivity, not Toxicity. 8-Br-cAMP is chemically engineered to resist
hydrolysis by phosphodiesterases (PDE). This resistance—the very feature that makes it
valuable for your PKA activation studies—renders it environmentally persistent. If released into
the water supply, it acts as a stable, constitutive signal transducer that can disrupt microbial
and aquatic endocrine systems.

Immediate Directive: Do NOT dispose of via sink drains. All waste must be routed to High-
Temperature Incineration (HTI) streams.

Chemical Identification Table
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Parameter Specification

) 8-Bromoadenosine 3',5'-cyclic monophosphate
Chemical Name

sodium salt
Common Name 8-Br-cAMP-Na
CAS Number 76939-46-3 (Sodium Salt)
Molecular Formula C10H10BrNsOeP[1][2][3][4][5][6]1[7] - Na
Solubility Water (50 mg/mL), DMSO (Soluble)
Stability High. Resistant to enzymatic degradation
(PDE).[7]
RCRA Code None (Not P-listed or U-listed).

Not Classified (Standard Laboratory Precautions

apply).

GHS Classification

Part 2: The Disposal Protocol

This protocol uses a Source-Segregation Logic. You must identify the state of the chemical
(Solid vs. Liquid) and the solvent system to select the correct waste stream.

Solid Waste Disposal (Powder/Crystals)

Applicable to: Expired stocks, spill cleanup residues, and contaminated weighing boats.

o Containment: Place the solid material in a screw-cap container (polyethylene or glass). Do
not use open-top beakers.

o Labeling: Even if not legally "Hazardous," label the container clearly:
o Content: "8-Br-cAMP Sodium Salt - Solid"
o Tag: "Non-Regulated Bioactive Organic Solid"[8]

o Stream: Deposit into the Solid Chemical Waste drum destined for incineration.
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o Why? Landfilling allows potential leaching. Incineration ensures thermal destruction of the
brominated purine ring.

Liquid Waste Disposal (Stock Solutions)

Applicable to: Leftover experimental aliquots.
Scenario A: Aqueous Solutions (Water/PBS/Media)

e Segregation: Do not mix with halogenated organic solvents (like chloroform) as this
complicates disposal.

» Neutralization (Prohibited): Do not attempt to bleach or autoclave to deactivate. The bromine
bond is robust.

e Stream: Pour into Aqueous Chemical Waste (often Blue Tag in academic labs).

o Crucial Check: Ensure the waste carboy is marked for "Aqueous waste with trace
organics."

Scenario B: Organic Solutions (DMSO)
e Segregation: DMSO is a penetrant. Handle with double nitrile gloves.
o Stream: Pour into Non-Halogenated Organic Solvent Waste.

o Note: Although 8-Br-cAMP contains a bromine atom, the solvent (DMSO) drives the
classification. Unless the concentration of 8-Br-cAMP is >1%, it typically does not require
the "Halogenated" waste stream, but check local EHS guidelines.

Part 3: Spills & Decontamination (The Self-
Validating System)

To ensure safety, every spill cleanup must follow a "Trace-Capture" logic to prevent invisible
residue.

The Protocol:
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 |solate: Mark the area. Don PPE (Safety glasses, Nitrile gloves, Lab coat).
e Dry Spill (Powder):

o Action: Cover with a damp paper towel to prevent dust generation.

o Removal: Sweep/scoop into a waste container.

o Validation: Wipe the surface with a methanol-soaked tissue. If the tissue remains clean (no
white streaks), the bulk is removed.

» Wet Spill (Liquid):
o Action: Absorb with inert material (vermiculite or chem-pads).
o Decontamination:[9] Scrub area with 70% Ethanol.
o Disposal: All absorbent materials go to Solid Chemical Waste.

Part 4: Decision Matrix (Visualization)

The following diagram illustrates the logical flow for determining the correct disposal path.
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Figure 1: Decision tree for 8-Br-cAMP-Na waste segregation. Note that all paths lead to
incineration to prevent environmental bio-accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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